5-bromo-2,3-dihydro-1H-indene

• IUPAC Name: 5-bromo-2,3-dihydro-1H-indene
• InChI: InChI=1S/C9H9Br/c10-9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2
• InChI Key: UMEFRXDFDVRHMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)Br
• Molecular Formula: C9H9Br
• DSSTOX Substance ID: DTXSID80295912
• Molecular Weight: 197.07 g/mol
• CAS No.: 6134-54-9

Description

5-Bromo-2,3-dihydro-1H-indene (5-Br-2,3-DH-indene) is an organic compound that belongs to the family of heterocyclic compounds. It is a highly versatile molecule with many applications in the fields of medicinal chemistry, organic synthesis, and materials science.

Scientific Research Applications

Molecular Structure and Vibrational Studies

5-Bromo-2,3-Dihydro-1H-Indene, a derivative of 2,3-Dihydro-1H-Indene, shows potential in the study of molecular structures and vibrational properties. Research indicates that its equilibrium geometries and harmonic frequencies can be determined using density functional theory calculations. This is significant for understanding the molecular behavior of such compounds (Prasad et al., 2010).

Catalytic Chemical Reactions

This compound derivatives have been used in [5+2-2] decarbonylative cycloaddition reactions catalyzed by rhodium. These reactions, important in organic chemistry, involve carbon–carbon bond cleavage, demonstrating the compound's utility in complex chemical syntheses (Hu et al., 2022).

Synthesis of Gem-Difluorinated Compounds

The compound is also instrumental in the synthesis of gem-difluorinated compounds. This synthesis starts from commercially available indanone and involves a key gem-difluorination step. Such processes are crucial in the development of various pharmaceuticals and agrochemicals (Zhang et al., 2014).

Crystallographic Studies

The compound's derivatives are used in crystallographic studies to understand molecular interactions. For example, 5-Bromo-1-(4-bromophenyl)isatin, a related compound, was analyzed for its molecular and crystal structure, providing insights into weak intermolecular interactions (El-Hiti et al., 2018).

Electrocyclic Reactions

It plays a role in the synthesis of 2-bromo-1-aryl substituted indenes via domino reactions. These reactions are significant in the synthesis of variousfunctionalized chemical structures, highlighting the compound's versatility in organic synthesis and chemical engineering (Rosocha & Batey, 2013).

Preparation of Indenyl Compounds

This compound is crucial in the preparation of indenyl molybdenum(II) and tungsten(II) compounds. These compounds have applications in various chemical reactions and could be useful in catalysis and material science (Honzíček et al., 2010).

Synthetic Building Blocks

Multi-brominated compounds derived from this compound serve as versatile synthetic building blocks. They are used to obtain various indene and indacene derivatives, which have applications in photophysics and materials chemistry (Iwata et al., 2022).

Studies in Organic Chemistry

The compound is used in research on organic chemistry processes like electrophilic addition to olefins, which is fundamental to understanding reaction mechanisms in organic synthesis (Dewar & Fahey, 1963).

Mechanism of Action

The mechanism of action of “5-bromo-2,3-dihydro-1H-indene” is not clear from the available information.

Safety and Hazards

The safety information for “5-bromo-2,3-dihydro-1H-indene” indicates that it may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation.

Synthesis routes and methods I

Procedure details

A solution of 5-bromo-2,3-dihydro-1H-inden-1-one (4.74 mmol) in HF-pyridine (5 mL) in a 100 mL Nalgene round bottomed flask was cooled to 0° C. and treated with triethylsilane (11.85 mmol) over a period of 5 min. The reaction solution was allowed to warm to room temperature and was stirred for 3 h. Analysis by LCMS indicated only partial conversion of the starting material, so the reaction contents were cooled to 0° C. and treated with more triethylsilane (11.85 mmol). The reaction solution was allowed to warm to room temperature and was stirred for 2 days. The reaction was quenched with 50 mL of ice water and after one hour was further diluted with an additional 50 mL of water. The mixture was extracted with dichloromethane. The resulting organic layer was dried over magnesium sulfate, filtered, and concentrated in vacuo. The resulting residue was purified by silica gel chromatography (hexanes) to afford the title compound as a clear oil (65%). 1H NMR (400 MHz, CDCl3) δ ppm 7.35 (s, 1H) 7.23 (d, J=2.02 Hz, 1H) 7.08 (d, J=8.08 Hz, 1H) 2.79-2.96 (m, 4H) 2.05-2.11 (m, 2H).

Synthesis routes and methods II

Procedure details

5-Aminoindane was treated with concentrated hydrobromic acid. The suspension was cooled to −5° C., and 5M sodium nitrite solution was added at a temperature between 0° C. to 5° C. in period of 30 minutes through an addition funnel. Stirring was continued for 20 minutes at 0° C. to 5° C. The reaction mixture was now very dark fluid slurry. In a second reaction vessel, a solution of copper (I) bromide in concentrated hydrobromic acid had been prepared and preheated to 40° C. When the diazonium salt slurry was added in portions, a very slow gas evolution was observed which became vehement when heating to 60° C. After stirring at 60° C. for 40 min, the gas evolution ceased. The mixture was poured onto water. The product was extracted twice with ethyl acetate. Some of the precipitated copper bromide was removed by filtration to facilitate phase separation. The organic extracts were washed twice with water and one time with brine. The combined organic extracts were dried over anhydrous magnesium sulfate, filtered, and evaporated to dryness. After flash chromatography, the title compound was obtained as pale yellow oil.

Synthesis routes and methods III

Procedure details

5-Aminoindane was treated with concentrated hydrobromic acid. The suspension was cooled to −5° C., and 5 M sodium nitrite solution was added at a temperature between 0° C. to 5° C. in period of 30 minutes through an addition funnel. Stirring was continued for 20 minutes at 0° C. to 5° C. The reaction mixture was now very dark fluid slurry. In a second reaction vessel, a solution of cupper (I) bromide in concentrated hydrobromic acid had been prepared and preheated to 40° C. When the diazonium salt slurry was added in portions, a very slow gas evolution was observed which became vehement when heating to 60° C. After stirring at 60° C. for 40 min, the gas evolution ceased. The mixture was poured onto water. The product was extracted twice with ethyl acetate. Some of the precipitated copper bromide was removed by filtration to facilitate phase separation. The organic extracts were washed twice with water and one time with brine. The combined organic extracts were dried over anhydrous magnesium sulfate, filtered, and evaporated to dryness. After flash chromatography, the title compound was obtained as pale yellow oil.